Cas no 950858-08-9 (Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 950858-08-9
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4826431
• Update Time: 2025-10-22

Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• TQP0083
• ethyl 1-cyclopropyl-5-(trifluoromethyl)pyrazole-4-carboxylate
• 1-Cyclopropyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C10H11F3N2O2/c1-2-17-9(16)7-5-14-15(6-3-4-6)8(7)10(11,12)13/h5-6H,2-4H2,1H3
• InChI Key： PJAPLCMNQIZCCT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=NN1C1CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1

Additional information on Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 950858-08-9): A Comprehensive Overview

Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, with the CAS registry number 950858-08-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and wide-ranging utility in organic synthesis, pharmaceuticals, and agrochemicals. The molecule's structure is characterized by a pyrazole ring system substituted with a cyclopropyl group at position 1, a trifluoromethyl group at position 5, and an ethoxy carbonyl group at position 4. These substituents confer distinct electronic and steric properties, making this compound a valuable building block in modern chemical research.

The synthesis of Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate typically involves multi-step reactions, often starting from readily available starting materials such as pyrazole derivatives or their precursors. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the trifluoromethyl group onto the pyrazole ring, thereby streamlining the overall synthesis process.

One of the most notable aspects of this compound is its potential application in drug discovery. Pyrazole derivatives are well-documented for their ability to modulate various biological targets, including kinases, ion channels, and nuclear receptors. The presence of electron-withdrawing groups like the trifluoromethyl substituent can enhance the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further exploration in medicinal chemistry. Recent studies have highlighted the role of such compounds in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In addition to its pharmaceutical applications, Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has shown promise in agrochemical research. The cyclopropyl group is known to impart stability against microbial degradation, while the trifluoromethyl group enhances lipophilicity, which is crucial for designing effective pesticides and herbicides. Researchers have demonstrated that this compound exhibits potent activity against various plant pathogens, including fungi and bacteria, suggesting its potential as a novel agricultural chemical.

From a structural standpoint, the molecule's pyrazole ring serves as a versatile scaffold for further functionalization. The ethoxy carbonyl group at position 4 can be readily modified to introduce additional functionalities, such as hydroxamic acids or amides, thereby expanding the compound's utility in different chemical contexts. Recent investigations have focused on leveraging this feature to develop new materials with tailored properties for applications in electronics and optoelectronics.

The study of Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has also contributed significantly to our understanding of heterocyclic chemistry. Its reactivity under various reaction conditions has been extensively explored, revealing novel pathways for constructing complex molecular architectures. For example, the use of microwave-assisted synthesis has been shown to accelerate the formation of this compound while maintaining high yields and purity levels.

Furthermore, computational studies have played a pivotal role in elucidating the electronic properties and reactivity patterns of this compound. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals and its propensity for participating in π–π interactions or hydrogen bonding networks. These findings have been instrumental in guiding experimental designs aimed at optimizing its performance in specific chemical transformations.

In conclusion, Ethyl 1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 950858-08-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and syntheses for this compound, its significance within the broader chemical community is likely to grow further.